Cas no 34973-08-5 (Gonadorelin acetate)

Gonadorelin acetate Properties

Names and Identifiers

• Gonadorelin acetate
• Gonadorelin
• GONADORELIN ACETATE RELATED COMPOUND A GONADORELIN FREE ACID TRIFLUOROACETATE SALT ,USP STANDARD
• Gonadorelin（10mg）
• Gonadorelin（2mg）
• Luteinizinghormone-releasing factor (pig), acetate (salt)
• Luteinizing hormone-releasingfactor (swine), acetate (salt) (9CI)
• Cystorelin
• Fertiline
• Luprolite acetate
• Lutrelef
• Lutrepulse
• Synthetic luteinizing hormone-releasing factor acetate
• CS-5289
• N-[1-[[1-[[1-[[1-[[2-[[1-[[1-[2-[[(2-amino-2-oxoethyl)amino]-oxomethyl]-1-pyrrolidinyl]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-(4-hydr
• AC-8924
• UNII-K56QT79S2O
• GnRH-I acetate
• DTXSID30198161
• MFCD01742354
• Gonadorelin diacetate
• AKOS040763976
• 34973-08-5 (acetate)
• NGCGMRBZPXEPOZ-HBBGHHHDSA-N
• 34973-08-5
• AY-24031
• (2S)-N-[(2S)-5-CARBAMIMIDAMIDO-1-[(2S)-2-(CARBAMOYLMETHYLCARBAMOYL)PYRROLIDIN-1-YL]-1-OXOPENTAN-2-YL]-2-{2-[(2S)-2-[(2S)-3-HYDROXY-2-[(2S)-2-[(2S)-3-(1H-IMIDAZOL-4-YL)-2-{[(2S)-5-OXOPYRROLIDIN-2-YL]FORMAMIDO}PROPANAMIDO]-3-(1H-INDOL-3-YL)PROPANAMIDO]PROPANAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]ACETAMIDO}-4-METHYLPENTANAMIDE; ACETIC ACID
• K56QT79S2O
• UNII-Z6TK4T303L
• ABBOTT-41070
• Hypocrine
• Luteinizing
• CHEMBL1200511
• Z6TK4T303L
• 499785-55-6
• LHRH ACETATE
• Gonadorelin acetate anhydrous
• NS00022081
• HY-12555
• Gonadorelin (acetate)
• 71447-49-9
• 16: PN: WO2006018418 SEQID: 12 claimedprotein
• TP1342L
• TS-10352
• DA-63864
• AY-24031?
• +Expand

• MDL： MFCD01742354
• InChIKey： NGCGMRBZPXEPOZ-HBBGHHHDSA-N
• Inchi： InChI=1S/C55H75N17O13.C2H4O2/c1-29(2)19-38(49(80)67-37(9-5-17-60-55(57)58)54(85)72-18-6-10-43(72)53(84)62-25-44(56)75)66-46(77)26-63-47(78)39(20-30-11-13-33(74)14-12-30)68-52(83)42(27-73)71-50(81)40(21-31-23-61-35-8-4-3-7-34(31)35)69-51(82)41(22-32-24-59-28-64-32)70-48(79)36-15-16-45(76)65-36;1-2(3)4/h3-4,7-8,11-14,23-24,28-29,36-43,61,73-74H,5-6,9-10,15-22,25-27H2,1-2H3,(H2,56,75)(H,59,64)(H,62,84)(H,63,78)(H,65,76)(H,66,77)(H,67,80)(H,68,83)(H,69,82)(H,70,79)(H,71,81)(H4,57,58,60);1H3,(H,3,4)/t36-,37-,38-,39-,40-,41-,42-,43-;/m0./s1
• SMILES： O=C(N[C@@H](CO)C(N[C@H](C(NCC(N[C@@H](CC(C)C)C(N[C@@H](CCCNC(N)=N)C(N(CCC1)[C@@H]1C(NCC(N)=O)=O)=O)=O)=O)=O)CC2=CC=C(O)C=C2)=O)[C@@H](NC([C@@H](NC([C@H](CC3)NC3=O)=O)CC4=CNC=N4)=O)CC5=CNC6=C5C=CC=C6.OC(C)=O

Computed Properties

• Exact Mass: 1241.594155g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 31
• Monoisotopic Mass: 1241.594155g/mol
• Monoisotopic Mass: 1241.594155g/mol
• Topological Polar Surface Area: 512Ų
• Heavy Atom Count: 89
• Complexity: 2420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2

Experimental Properties

• LogP: 1.19830
• PSA: 509.43000

Related Categories

• Other Chemical Reagents